Cas no 2705984-74-1 ((2-Fluoro-3-methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (2-Fluoro-3-methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane
• CAS No: 2705984-74-1
• MF: C₉H₈F₄OS
• MW: 240.22
• CID: 5079903
• Update Time: 2025-11-04

(2-Fluoro-3-methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-3-methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane

• Inchi： 1S/C9H8F4OS/c1-14-6-4-3-5(9(11,12)13)8(15-2)7(6)10/h3-4H,1-2H3
• InChI Key： CKFKNIWWJBJNPG-UHFFFAOYSA-N
• SMILES： C1(F)C(SC)=C(C=CC=1OC)C(F)(F)F

Additional information on (2-Fluoro-3-methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane

Comprehensive Analysis of (2-Fluoro-3-methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2705984-74-1)

The compound (2-Fluoro-3-methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2705984-74-1) is a fluorinated aromatic sulfide with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl and methoxy groups, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the fluoro and trifluoromethyl substituents in 2705984-74-1 aligns with this trend, as these groups are known to improve lipophilicity and binding affinity. This compound is often explored in the context of medicinal chemistry and crop protection, where its derivatives could lead to novel therapeutics or agrochemicals.

From a synthetic perspective, (2-Fluoro-3-methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane offers versatility. Its methylsulfane moiety can undergo further functionalization, enabling the creation of diverse analogs. Chemists frequently investigate its reactivity in Suzuki coupling, oxidation reactions, and nucleophilic substitutions, making it a focal point in organic synthesis methodologies.

Environmental and regulatory considerations are also critical when discussing 2705984-74-1. With growing emphasis on green chemistry, researchers are evaluating sustainable synthesis routes for this compound. Questions like "How to reduce waste in fluorinated compound production?" or "What are the biodegradation pathways of aromatic sulfides?" are frequently searched, reflecting the industry's shift toward eco-friendly practices.

In the pharmaceutical sector, (2-Fluoro-3-methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane is studied for its potential role in central nervous system (CNS) drugs and anti-inflammatory agents. Its ability to cross the blood-brain barrier due to its lipophilic nature makes it a candidate for neurodegenerative disease research. Additionally, its electron-withdrawing properties are leveraged in designing protease inhibitors, a hot topic in antiviral drug development.

The agrochemical industry also benefits from this compound's properties. Its trifluoromethyl group is a common motif in herbicides and pesticides, contributing to enhanced activity and selectivity. Searches such as "fluorinated phenyl sulfides in crop protection" highlight the interest in its applications. Moreover, its stability under various environmental conditions makes it a promising candidate for sustainable agriculture solutions.

Analytical characterization of CAS No. 2705984-74-1 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial use. Frequently asked questions like "How to confirm the structure of fluorinated sulfides?" or "What solvents are suitable for 2705984-74-1?" underscore the need for precise analytical protocols.

In conclusion, (2-Fluoro-3-methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2705984-74-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and reactivity profile position it as a key player in modern chemical research. As the scientific community continues to explore its potential, this compound will likely remain a subject of significant interest and innovation.